Cas no 391867-02-0 (ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate
• CAS No: 391867-02-0
• MF: C₂₄H₃₄N₂O₅S₂
• MW: 494.667164325714
• CID: 6084016
• PubChem ID: 5055525
• Update Time: 2025-05-25

ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[4-[[bis(2-methylpropyl)amino]sulfonyl]benzoyl]amino]-4,5-dimethyl-, ethyl ester
• ethyl 2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4,5-dimethylthiophene-3-carboxylate
• Oprea1_468336
• ethyl 2-{4-[bis(2-methylpropyl)sulfamoyl]benzamido}-4,5-dimethylthiophene-3-carboxylate
• SR-01000443296
• AKOS024578054
• SR-01000443296-1
• F0463-0063
• ethyl 2-[[4-[bis(2-methylpropyl)sulfamoyl]benzoyl]amino]-4,5-dimethylthiophene-3-carboxylate
• 391867-02-0

• Inchi： 1S/C24H34N2O5S2/c1-8-31-24(28)21-17(6)18(7)32-23(21)25-22(27)19-9-11-20(12-10-19)33(29,30)26(13-15(2)3)14-16(4)5/h9-12,15-16H,8,13-14H2,1-7H3,(H,25,27)
• InChI Key： WHRGSAKFOQSVQH-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(S(N(CC(C)C)CC(C)C)(=O)=O)C=C2)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 494.19091454g/mol
• Monoisotopic Mass: 494.19091454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• pka: 11.98±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate (CAS: 391867-02-0)

The compound ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate (CAS: 391867-02-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Researchers have identified its potential as a modulator of key signaling molecules, which could pave the way for its use in treating chronic inflammatory diseases. The compound's unique structural features, including the sulfamoyl and thiophene moieties, are believed to contribute to its bioactivity.

Further investigations into the pharmacokinetic properties of ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate have revealed favorable absorption and distribution profiles in animal models. These findings suggest that the compound has good bioavailability and may be suitable for oral administration. However, additional studies are required to assess its metabolic stability and potential toxicity.

The therapeutic potential of this compound extends beyond inflammation, with recent research exploring its efficacy in oncology. Early-stage experiments have shown that it can induce apoptosis in certain cancer cell lines, possibly through the inhibition of critical survival pathways. These results highlight the versatility of ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate and its potential as a multi-targeted agent.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, formulation optimization, and comprehensive safety profiling need to be addressed before clinical trials can be initiated. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward therapeutic application.

In conclusion, ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4,5-dimethylthiophene-3-carboxylate (CAS: 391867-02-0) represents a compelling candidate for further drug development. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action and expanding its therapeutic indications.